Cas no 2241129-90-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2241129-90-6
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 5965947
• PubChem ID: 138039673
• Update Time: 2025-10-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(methylsulfonimidoyl)azetidine-1-carboxylate
• AKOS040804361
• EN300-6473567
• tert-butyl 3-[imino(methyl)oxo-lambda6-sulfanyl]azetidine-1-carboxylate
• 2241129-90-6
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H18N2O3S/c1-9(2,3)14-8(12)11-5-7(6-11)15(4,10)13/h7,10H,5-6H2,1-4H3
• InChI Key： XBAGTXLLGNUZGR-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(=O)OC(C)(C)C)C1)(=N)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±52.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2241129-90-6 and Its Potential Applications in Modern Research

The compound identified by CAS No 2241129-90-6, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in the scientific and industrial communities due to its unique chemical properties and potential applications. As researchers continue to explore its characteristics, this compound is increasingly being linked to advancements in pharmaceuticals, materials science, and biotechnology. Its undefined INDEX NAME status underscores the novelty of this substance, making it a focal point for cutting-edge research.

One of the most intriguing aspects of CAS No 2241129-90-6 is its structural versatility, which allows it to interact with various biological and synthetic systems. This adaptability has led to speculation about its role in drug discovery and targeted therapy, particularly in addressing conditions like inflammation and metabolic disorders. Current trends in personalized medicine and AI-driven molecular design further highlight the relevance of such compounds in modern healthcare solutions.

From a materials science perspective, CAS No 2241129-90-6 exhibits promising thermal stability and solubility profiles, making it a candidate for high-performance polymers and nanocomposites. These properties align with the growing demand for sustainable and lightweight materials in industries such as aerospace, automotive, and electronics. Researchers are particularly interested in its potential to enhance energy storage systems, a critical area given the global push toward renewable energy and carbon neutrality.

The lack of an assigned INDEX NAME for this compound also presents an opportunity for collaborative naming efforts within the scientific community. Such initiatives often reflect broader shifts in chemical nomenclature and data standardization, topics frequently searched by professionals in regulatory and compliance roles. The compound’s ambiguous classification has sparked discussions about intellectual property strategies and patent landscapes, especially in competitive sectors like biopharmaceuticals and green chemistry.

In the context of laboratory safety and handling protocols, CAS No 2241129-90-6 requires careful evaluation due to its unclassified status. While it is not listed as a hazardous material, best practices dictate thorough risk assessments—a topic frequently queried in occupational health forums and research safety databases. This aligns with the broader industry focus on responsible innovation and ethical sourcing of chemical reagents.

Looking ahead, the trajectory of CAS No 2241129-90-6 will likely be shaped by interdisciplinary collaborations. Its potential intersections with computational chemistry, machine learning-assisted compound screening, and high-throughput experimentation position it at the forefront of digital transformation in chemical research. As more data becomes available, this compound may emerge as a benchmark for studying structure-activity relationships in complex molecular systems.

For businesses and investors tracking emerging chemical entities, CAS No 2241129-90-6 represents both an opportunity and a challenge. Its undefined INDEX NAME status creates a knowledge gap that early adopters could leverage, particularly in niches like specialty chemicals and life sciences tools. Market analysts increasingly correlate such novel compounds with trends in venture capital funding for deep tech startups, reflecting the compound’s perceived commercial viability.

In summary, CAS No 2241129-90-6 exemplifies the dynamic nature of contemporary chemical research. Its unassigned INDEX NAME serves as a blank canvas for scientific exploration, while its multifaceted properties resonate with pressing global priorities—from healthcare innovation to environmental sustainability. As characterization studies progress, this compound may well transition from obscurity to becoming a cornerstone of next-generation technological solutions.